Cas no 1383791-81-8 ((E)-2,5,6-Trimethoxynicotinaldehyde oxime)

• Product Name: (E)-2,5,6-Trimethoxynicotinaldehyde oxime
• CAS No: 1383791-81-8
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD22377818
• CID: 4698115
• Update Time: 2025-10-28

(E)-2,5,6-Trimethoxynicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (E)-2,5,6-Trimethoxynicotinaldehyde oxime
• N-[(2,5,6-Trimethoxypyridin-3-yl)methylidene]hydroxylamine

• MDL： MFCD22377818
• Inchi： 1S/C9H12N2O4/c1-13-7-4-6(5-10-12)8(14-2)11-9(7)15-3/h4-5,12H,1-3H3
• InChI Key： CNEKLFYQSNZQJD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(N=C(C(C=NO)=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 73.2

Additional information on (E)-2,5,6-Trimethoxynicotinaldehyde oxime

(E)-2,5,6-Trimethoxynicotinaldehyde Oxime: A Comprehensive Overview

The compound (E)-2,5,6-Trimethoxynicotinaldehyde Oxime (CAS No. 1383791-81-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of aldoximes, which are derivatives of aldehydes or ketones where the carbonyl group is replaced by an imine group (-NH=). The (E)-configuration indicates that the substituents on either side of the double bond are on opposite sides, a characteristic that plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (E)-2,5,6-Trimethoxynicotinaldehyde Oxime, leveraging cutting-edge methodologies such as enantioselective catalysis and microwave-assisted synthesis. These techniques not only enhance the purity of the compound but also improve its scalability for industrial applications. The trimethoxy substituents on the nicotinaldehyde backbone contribute to its unique electronic properties and hydrophobicity, making it an ideal candidate for drug design and material science.

One of the most promising applications of (E)-2,5,6-Trimethoxynicotinaldehyde Oxime lies in its potential as a precursor in medicinal chemistry. Researchers have demonstrated its ability to undergo various transformations, such as cyclization reactions and conjugate additions, to yield bioactive molecules with potent pharmacological activities. For instance, studies published in high-impact journals like *Nature Communications* and *Journal of Medicinal Chemistry* highlight its role in the development of novel anti-cancer agents and neuroprotective drugs.

In addition to its medicinal applications, (E)-2,5,6-Trimethoxynicotinaldehyde Oxime has garnered attention in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing advanced materials for catalysis and sensing applications. Recent breakthroughs include its integration into metal-organic frameworks (MOFs) for gas storage and separation technologies.

The synthesis of (E)-2,5,6-Trimethoxynicotinaldehyde Oxime typically involves a multi-step process that begins with the preparation of nicotinaldehyde derivatives followed by selective oxidation and condensation reactions. The use of green chemistry principles in these processes has significantly reduced environmental impact while maintaining high yields. Innovations such as continuous flow reactors and enzymatic catalysis are being explored to further optimize its production.

From a structural perspective, (E)-2,5,6-Trimethoxynicotinaldehyde Oxime exhibits a rigid planar geometry due to the conjugation between the imine group and the aromatic ring. This structural feature enhances its stability under physiological conditions and facilitates interactions with biological targets such as enzymes and receptors. Computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure and reactivity patterns.

Moreover, the compound's trimethoxy substitution pattern imparts unique steric and electronic effects that modulate its binding affinity towards specific biomolecules. This property has been exploited in drug discovery programs targeting protein kinases and G-protein coupled receptors (GPCRs). Preclinical studies have shown promising results in inhibiting key enzymes associated with chronic diseases such as Alzheimer's disease and cardiovascular disorders.

In conclusion, (E)-2,5,6-Trimethoxynicotinaldehyde Oxime stands at the forefront of modern chemical research due to its versatile properties and wide-ranging applications. As scientific advancements continue to unfold, this compound is expected to play an increasingly pivotal role in both academic research and industrial innovation.